Cas no 1154963-82-2 (3-fluoro-4-[(trifluoromethyl)sulfanyl]aniline)

• Product Name: 3-fluoro-4-[(trifluoromethyl)sulfanyl]aniline
• CAS No: 1154963-82-2
• MF: C₇H₅F₄NS
• MW: 211.179914236069
• CID: 3160469
• PubChem ID: 21614381
• Update Time: 2025-04-21

3-fluoro-4-[(trifluoromethyl)sulfanyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[(trifluoromethyl)sulfanyl]aniline
• EN300-77743
• 3-fluoro-4-trifluoromethylsulfanyl-aniline
• 3-Fluoro-4-((trifluoromethyl)thio)aniline
• SB79074
• AKOS008136241
• 827-890-0
• Z442249008
• 1154963-82-2
• EWB96382
• SCHEMBL9404035
• 3-fluoro-4-(trifluoromethylsulfanyl)aniline
• DB-136557
• 3-Fluoro-4-[(trifluoromethyl)thio]benzenamine
• 3-fluoro-4-((trifluoromethyl)sulfanyl)aniline

• Inchi： 1S/C7H5F4NS/c8-5-3-4(12)1-2-6(5)13-7(9,10)11/h1-3H,12H2
• InChI Key： WJJDGZFCXYKJKM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC(F)(F)F)C(F)=C1

Computed Properties

• Exact Mass: 211.00788299Da
• Monoisotopic Mass: 211.00788299Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.3Ų